N-(furan-2-ylmethyl)-N-(thiophen-3-ylmethyl)-4-(trifluoromethoxy)benzamide

• IUPAC Name: N-(furan-2-ylmethyl)-N-(thiophen-3-ylmethyl)-4-(trifluoromethoxy)benzamide
• InChI: InChI=1S/C18H14F3NO3S/c19-18(20,21)25-15-5-3-14(4-6-15)17(23)22(10-13-7-9-26-12-13)11-16-2-1-8-24-16/h1-9,12H,10-11H2
• InChI Key: SFTOGHDSRJIPRG-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CN(CC2=CSC=C2)C(=O)C3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C18H14F3NO3S
• Molecular Weight: 381.4 g/mol
• CAS No.: 1421532-03-7

Description

N-(furan-2-ylmethyl)-N-(thiophen-3-ylmethyl)-4-(trifluoromethoxy)benzamide is a useful research compound. Its molecular formula is C18H14F3NO3S and its molecular weight is 381.37. The purity is usually 95%.
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Scientific Research Applications

Antiplasmodial Activities

Research on acyl derivatives of aminofurazanes has indicated potential applications in the fight against malaria. Specifically, derivatives with benzamide groups have shown promising activity against Plasmodium falciparum, suggesting that similar compounds, including N-(furan-2-ylmethyl)-N-(thiophen-3-ylmethyl)-4-(trifluoromethoxy)benzamide, could have applications in developing antimalarial therapies. These findings underscore the significance of the structural components of benzamides in antimalarial activity and their physicochemical properties, including permeability and ligand efficiency (Hermann et al., 2021).

Organic Synthesis and Catalysis

Another area of application is in the synthesis of heterocyclic compounds. Furan-2-yl(phenyl)methanol derivatives have been utilized in the aza-Piancatelli rearrangement to afford thiazine or oxazine derivatives. This demonstrates the versatility of furan derivatives in facilitating organic reactions, which could imply potential research applications of this compound in synthetic chemistry, particularly in the development of new synthetic methodologies or catalysis (Reddy et al., 2012).

Polymer Science

The synthesis and study of polymers incorporating thiophene and furan units indicate potential applications in materials science. Novel hybrid polymers with thiophenylanilino and furanylanilino backbones suggest that compounds with similar structural motifs could be relevant in developing new materials with specific electronic or optical properties. This area of research might explore the use of this compound in modifying polymer properties or in the creation of novel polymer structures (Baldwin et al., 2008).